Cas no 117823-99-1 (2-Butenoic acid,2-methyl-,(3aR,4R,5R,7R,7aS,8aR,8bS,8cS)-2,3,3a,4,5,7,7a,8a,8b,8c-decahydro-4,7-dihydroxy-6,8a-dimethyl-3-methylene-2-oxooxireno[2,3]azuleno[4,5-b]furan-5-ylester, (2Z)-)

• Product Name: 2-Butenoic acid,2-methyl-,(3aR,4R,5R,7R,7aS,8aR,8bS,8cS)-2,3,3a,4,5,7,7a,8a,8b,8c-decahydro-4,7-dihydroxy-6,8a-dimethyl-3-methylene-2-oxooxireno[2,3]azuleno[4,5-b]furan-5-ylester, (2Z)-
• CAS No: 117823-99-1
• MF: C₂₀H₂₄O₇
• MW: 376.400366783142
• CID: 214287
• Update Time: 2024-03-01

2-Butenoic acid,2-methyl-,(3aR,4R,5R,7R,7aS,8aR,8bS,8cS)-2,3,3a,4,5,7,7a,8a,8b,8c-decahydro-4,7-dihydroxy-6,8a-dimethyl-3-methylene-2-oxooxireno[2,3]azuleno[4,5-b]furan-5-ylester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-methyl-,(3aR,4R,5R,7R,7aS,8aR,8bS,8cS)-2,3,3a,4,5,7,7a,8a,8b,8c-decahydro-4,7-dihydroxy-6,8a-dimethyl-3-methylene-2-oxooxireno[2,3]azuleno[4,5-b]furan-5-ylester, (2Z)-
• 2-Butenoic acid,2-methyl-,(3aR,4R,5R,7R,7aS,8aR,8bS,8cS)-2,3,3a,4,5,7,7a,8a,8b,8c-decahydro-4,7-dihydroxy-6,8a-dimethyl-3-met
• 2-Butenoicacid, 2-methyl-,2,3,3a,4,5,7,7a,8a,8b,8c-decahydro-4,7-dihydroxy-6,8a-dimethyl-3-methylene-2-oxooxireno[2,3]azuleno[4,5-b]furan-5-ylester, [3aR-[3aa,4a,5b(Z),7a,7aa,8aa,8ba,8cb]]-
• Bacchariolide A
• Oxireno[2,3]azuleno[4,5-b]furan, 2-butenoic acid deriv.
• 2-Butenoic acid, 2-methyl-, (3aR,4R,5R,7R,7aS,8aR,8bS,8cS)-2,3,3a,4,5,7,7a,8a,8b,8c-decahydro-4,7-dihydroxy-6,8a-dimethyl-3-methylene-2-oxooxireno[2,3]azuleno[4,5-b]furan-5-yl ester, (2Z)-

• Inchi： 1S/C20H24O7/c1-6-7(2)18(23)25-15-8(3)10-12(20(5)17(27-20)14(10)22)16-11(13(15)21)9(4)19(24)26-16/h6,11-17,21-22H,4H2,1-3,5H3/b7-6-/t11-,12+,13-,14-,15-,16+,17+,20-/m1/s1
• InChI Key： UIXYMAJVRZFHBB-BNXDUPIJSA-N
• SMILES： C(O[C@@H]1C(C)=C2[C@@]([H])([C@]3([H])[C@@]([H])([C@H]1O)C(=C)C(=O)O3)[C@@]1(C)O[C@@]1([H])[C@@H]2O)(=O)/C(/C)=C\C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• XLogP3: -0.233

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacranolides and derivatives